Cas no 2097857-53-7 (1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione)

• Product Name: 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione
• CAS No: 2097857-53-7
• MF: C₁₅H₁₈BrN₃O₄S₂
• MW: 448.355120182037
• CID: 6289054
• PubChem ID: 126850991
• Update Time: 2025-05-26

1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione
• F6529-3441
• 1-[1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl]-3-cyclopropylimidazolidine-2,4-dione
• 1-{1-[(5-bromothiophen-2-yl)sulfonyl]piperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione
• AKOS032466404
• 2097857-53-7

• Inchi： 1S/C15H18BrN3O4S2/c16-12-3-4-14(24-12)25(22,23)17-7-5-10(6-8-17)18-9-13(20)19(15(18)21)11-1-2-11/h3-4,10-11H,1-2,5-9H2
• InChI Key： JEKYLUCLUAZAPX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(S1)S(N1CCC(CC1)N1CC(N(C1=O)C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 446.99221g/mol
• Monoisotopic Mass: 446.99221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Additional information on 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione

Introduction to 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione (CAS No. 2097857-53-7)

1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione (CAS No. 2097857-53-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a unique structural framework that combines a sulfonylpiperidine moiety with an imidazolidine core. The presence of a 5-bromothiophen-2-yl substituent and a cyclopropyl group introduces specific electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The structural design of this compound reflects a deliberate approach to modulate its pharmacokinetic and pharmacodynamic profiles. The sulfonylpiperidine segment is known for its role in enhancing binding affinity to biological targets, while the imidazolidine ring provides additional conformational flexibility. These features are particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione with various protein targets. Studies suggest that the sulfonylpiperidine part of the molecule may interact with hydrophobic pockets of enzymes, while the cyclopropyl group can stabilize the binding through favorable van der Waals interactions. This dual interaction mechanism could be exploited to develop potent and selective inhibitors for therapeutic applications.

In the context of drug discovery, heterocyclic compounds like 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione have shown promise in targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. The 5-bromothiophen-2-yl moiety is particularly noteworthy due to its ability to modulate enzyme activity through halogen bonding interactions. This feature has been leveraged in the design of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases.

One of the most exciting aspects of this compound is its potential as a scaffold for derivative development. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity. For instance, replacing the sulfonylpiperidine segment with other pharmacophores could lead to novel compounds with improved solubility or reduced toxicity. Similarly, altering the cyclopropyl group might enhance metabolic stability or binding affinity.

The synthesis of 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in constructing the desired framework efficiently.

Evaluation of this compound’s biological activity has revealed intriguing results. Preliminary assays indicate that it exhibits inhibitory effects on certain enzymes implicated in disease pathways. For example, studies suggest that derivatives of this compound may interfere with the activity of tyrosine kinases, which are overactive in many cancer types. Additionally, its interaction with other enzyme families involved in metabolic pathways highlights its potential as a therapeutic agent for metabolic disorders.

The role of computational tools in analyzing the pharmacological properties of 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-yl}-3-cyclopropylimidazolidine-2,4-dione cannot be overstated. Advanced algorithms can predict how modifications to its structure might affect its bioavailability, metabolic stability, and target engagement. These predictions guide experimental efforts by identifying promising leads before they are synthesized and tested.

Future research directions for this compound include exploring its potential as an intermediate in larger synthetic schemes and investigating its behavior in vivo. Animal models will be crucial for assessing its safety profile and efficacy before human trials can be considered. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its therapeutic potential.

The versatility of 1-{1-(5-bromothiophen-2-yl)sulfonylpiperidin-4-ylyl}-3-cyclopropylimidazolidine]-] 2,4-dione (CAS No. 2097857_53_7) make it a valuable asset in pharmaceutical research libraries. Its unique structural features offer opportunities for innovation across multiple therapeutic areas. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing next-generation therapeutics.